Cas no 593235-02-0 (Pyrido[4,3-b]indolizine-5,7-dione, 8-methoxy-1-(2-methylpropyl)-)
![Pyrido[4,3-b]indolizine-5,7-dione, 8-methoxy-1-(2-methylpropyl)- structure](https://www.kuujia.com/scimg/cas/593235-02-0x500.png)
593235-02-0 structure
Product name:Pyrido[4,3-b]indolizine-5,7-dione, 8-methoxy-1-(2-methylpropyl)-
Pyrido[4,3-b]indolizine-5,7-dione, 8-methoxy-1-(2-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
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- CHEMBL403751
- DTXSID40433510
- Pyrido[4,3-b]indolizine-5,7-dione, 8-methoxy-1-(2-methylpropyl)-
- 593235-02-0
- pterocellin A
-
- Inchi: InChI=1S/C16H16N2O3/c1-9(2)6-11-15-10(4-5-17-11)16(20)12-7-13(19)14(21-3)8-18(12)15/h4-5,7-9H,6H2,1-3H3
- InChI Key: BTUUUXQHYCECEX-UHFFFAOYSA-N
- SMILES: CC(C)CC1=NC=CC2=C1N3C=C(C(=O)C=C3C2=O)OC
Computed Properties
- Exact Mass: 284.11609238g/mol
- Monoisotopic Mass: 284.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 536
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.5Ų
- XLogP3: 2.3
Pyrido[4,3-b]indolizine-5,7-dione, 8-methoxy-1-(2-methylpropyl)- Related Literature
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John W. Blunt,Brent R. Copp,Wan-Ping Hu,Murray H. G. Munro,Peter T. Northcote,Michèle R. Prinsep Nat. Prod. Rep. 2008 25 35
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John W. Blunt,Anthony R. Carroll,Brent R. Copp,Rohan A. Davis,Robert A. Keyzers,Michèle R. Prinsep Nat. Prod. Rep. 2018 35 8
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John W. Blunt,Brent R. Copp,Murray H. G. Munro,Peter T. Northcote,Michèle R. Prinsep Nat. Prod. Rep. 2005 22 15
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Cyrille Sabot,Emilia Oueis,Xavier Brune,Pierre-Yves Renard Chem. Commun. 2012 48 768
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Robert A. Hill,Andrew Sutherland Nat. Prod. Rep. 2003 20 xlv
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